The impact of g-tensor anisotropy on the dipole–dipole interaction (DDI) of Kramers paramagnetic centers (PCs) with spins of ½ is theoretically considered in the point dipole limit. The magnetic moment may be expressed in terms of the tensor G = gT.g and the signature of the g-tensor (sign of its determinant). This means that the DDI spin Hamiltonian depends only on the G of the PCs involved and on their respective g-tensor signatures. Abragam’s dipole alphabet for isotropic PCs consists of six letters by Abragam (The principles of nuclear magnetism, Clarendon Press, Oxford, 1961), each letter a product of a spin operator and a spatial coordinate. Pairs of letters correspond to zero-, single-, and double-quantum coherences. In the case of like anisotropic spins, the dipole alphabet has the same structure but with different coordinate factors that depend on the tensor G and its orientation in the laboratory frame. In the general case, anisotropic spins have nine letters in their dipole alphabet. Analytic expressions for all the letters are obtained. The DDI spin Hamiltonian for anisotropic PCs can contain terms having the appearance of isotropic exchange-like and quadrupolar-like interactions resulting entirely from the DDI.

Magnetic resonance methods are ideally suited for the study of fragile, optically opaque flows, like those observed in liquid foams. We demonstrate that the variation of the phase of a simple spin-echo with echo time is a robust measurement of average velocity in the pipe flow of a liquid foam, at both 4.7 T in a magnetic field gradient of 0.227 T/m and at 0.7 T in a gradient of 12.9 T/m. The magnitude of the spin-echo measurement is sufficient to reject the simple Ostwald-de Waele power-law model of pipe flow for this liquid foam. Further investigation will be required to determine whether these data are adequate to distinguish wall slip from the need for a different form of power-law as possible explanations of the discrepancy. At low field, the high gradient limits the range of data that can be collected, which makes distinguishing rheological models more difficult.

Abstract A spin–spin T2 relaxation correlation with temperature is developed for core–shell particles containing eicosane. These phase change materials (PCMs) provide a novel NMR temperature sensor for studying spatial variations in packed bed heat transfer. Thermocouples are used to map the temperature field within the RF coil over a range of temperature. MRI T2 maps at fixed temperatures are then used to develop a direct correlation between the NMR relaxation and temperature, allowing temperature maps to be measured. It is shown that using the combined effects of T2 relaxation and diffusion weighting of the read imaging gradients, a robust temperature correlation can be developed.

Electron spin relaxation times are reported for the SO2− radical in solid Na2S2O4 and K2S2O5, and the SO3− radicals in Na2S2O5, and K2S2O5. Echo envelope modulation was observed for the radicals in the Na+ salts and characterized by HYSCORE. Tm and T1 were measured using spin echo methods from 40 to 293 K and by long-pulse saturation recovery at 293 K. At low temperature Tm for the radicals in K2S2O5 (~ 14 μs) is longer than for the radicals in Na2S2O5 (Tm ~ 7 μs) or Na2S2O4 (Tm ~ 4 μs), which is attributed to the low magnetic moment of K+. The shorter value of Tm in Na2S2O4 is attributed in part to higher spin concentration. Tm decreases with increasing temperature as T1 approaches Tm. In each lattice there is a distribution of spin lattice relaxation times that may be due to distributions in interspin distances. The long components in the T1 distributions are longer for SO3− than for SO2−. In 0.5 M NaOH solution at 293 K SO2− has a relaxation-determined Lorentzian peak-to-peak linewidth of about 0.7 G, and T1 ~ T2 ~ 100 ns.

In the present work, the ESR definition of gamma irradiated oxcarbazepine (OCB) single crystals and the ESR properties of the radicals formed after irradiation were studied at room temperature. Structural defects caused by irradiation in single crystals of OCB have been attributed to the R1 (Ċ1 = CC = C(C = C1)C2(C(= O)NC(= O)N2)C3 = CC = CC = C3) radical as a result of experimental and simulation methods. The determination of the g value and hyperfine splitting constants of the R1 radical was deduced from the most accurate simulations. ESR resonance signals persisted in the recorded experimental spectra for a duration of 45 days.

We consider a quantum processor based on five qutrits represented by spins S = 1, which is driven by radio frequency (RF) pulses selective in transitions between adjacent levels. Numerical simulation of the implementation of the quantum-adiabatic clustering algorithm was performed on the example of partitioning a set of six points into three groups. We find the amplitudes and durations of rectangular RF pulses, as well as the durations of free evolution intervals in the control pulse sequence, which made it possible to engineer a time-dependent effective Hamiltonian in the discrete-time approximation. Also we studied the dependence of the implementation fidelity on the parameters. We took quadrupole nuclei as qutrits, but the results obtained will be useful for controlling quantum processors based on qutrits represented by other systems.

For the realization of the quantum network, the coherent conversion from microwave to optical waves, and vice versa, plays a key role in connecting quantum computation or sensing components over long distances. To this end, one exciting approach is the hybrid system based on the use of the collective spin excitation (magnon) modes in a yttrium iron garnet (YIG) coupled to both microwave cavity mode and optical cavity mode. This system is actively researched toward increasing efficiency and bandwidth of conversion. There have been studies on the magnon-based hybrid systems in the planar geometry due to the possibility to enhance the coupling in the microwave-magnon subsystem and a need to develop solutions that are easier to implement in practice, especially for operation at low (ultra-low) temperatures. In this work, we propose and demonstrate microwave planar resonators with a thin film of YIG on top of a through-hole feature. The hole in the board of the microwave resonator provides perpendicular passage of the pumping and signal lights, enabling efficient coupling of external optical resonator modes with magnon modes. For this work, we concentrated only on the microwave-magnon subsystem of the proposed quantum hybrid system, although efficient coupling between all three parts (microwave cavity, magnon, and optical cavity) is planned to be realized. We achieve a microwave–magnon coupling strength of 448 MHz with a resonator having a circular hole of 1 mm diameter.

The use of nuclear magnetic resonance (NMR) is an appropriate tool for studying colloids in a non-invasive manner. Droplet size distributions and one-dimensional sample profiles are readily produced to characterize an emulsion, its stability, the size distribution of the dispersed phase, and rheological behavior with respect to parameters as temperature and/or water cut. Here, we present pulsed field Grgdient NMR methods that improve the performance as compared to existing methods. In particular, the so-called multi-echo approach is introduced to enhance the signal-to-noise ratio significantly making it possible to characterize emulsions in a minute or less. Thus, any evolution that takes place in the order of just a few minutes can be monitored. In addition to the multi-echo approach, an improved method for determining the droplet size distribution from a residual emulsion, i.e., in the presence of a bulk water phase, is presented.